10.1039/B815600J | Synthesis, characterisation and application of novel self-assembled comb-like liquid crystalline biphenyl-cellulose as UV absorber for paper

Synthesis, characterisation and application of novel self-assembled comb-like liquid crystalline biphenyl-cellulose as UV absorber for paper

Journal of Materials Chemistry Pub Date: 2008-12-12 DOI: 10.1039/B815600J

Abstract

A novel cellulose derivative was designed and synthesised to investigate its liquid crystalline as well as self-assembly properties leading to supramolecular structures. The cellulose derivative was characterised with NMR, TGA, DSC, XRD and polarizing optical microscopy (POM). It was shown that the cellulose derivative behaves as a thermotropic liquid crystal exhibiting strong birefringence even at room temperature. A highly orientated morphology was observed under polarizing optical microscopy showing some novel textures. In the XRD diffractogram, the derivative showed a regular repeating supramolecular layered structure. The compound proved to be a potential UV absorber for paper showing enhanced reflectance in the visible region and absorbance in the UV region.

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Journal Name：Journal of Materials Chemistry

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